Cas no 2770499-46-0 ((9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate
• CAS No: 2770499-46-0
• MF: C₂₃H₂₅NO₃
• MW: 363.449506521225
• CID: 6490254
• PubChem ID: 165994261
• Update Time: 2025-06-08

(9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 2770499-46-0
• (9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate
• EN300-37397463

• Inchi： 1S/C23H25NO3/c1-2-23(11-13-26-14-12-23)16-24-22(25)27-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h2-10,21H,1,11-16H2,(H,24,25)
• InChI Key： KCGYIULWXMOYHI-UHFFFAOYSA-N
• SMILES： O1CCC(C=C)(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 363.18344366g/mol
• Monoisotopic Mass: 363.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate

Comprehensive Overview of (9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate (CAS No. 2770499-46-0)

The compound (9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate, identified by its CAS No. 2770499-46-0, is a specialized carbamate derivative with significant applications in organic synthesis and pharmaceutical research. This molecule features a 9H-fluoren-9-ylmethyl (Fmoc) protecting group, widely recognized for its role in peptide synthesis, and a unique 4-ethenyloxan-4-yl moiety, which contributes to its structural versatility. The combination of these functional groups makes it a valuable intermediate for designing novel bioactive compounds.

In recent years, the demand for Fmoc-protected carbamates has surged due to their utility in solid-phase peptide synthesis (SPPS), a technique pivotal for drug discovery and biotechnology. Researchers frequently search for "Fmoc carbamate applications" or "CAS 2770499-46-0 solubility," reflecting their interest in optimizing reaction conditions. This compound's ethenyloxane component also aligns with trends in sustainable chemistry, as it can participate in click chemistry reactions—a topic gaining traction in green synthesis methodologies.

The stability of 2770499-46-0 under various pH conditions and its compatibility with common solvents like DMF or dichloromethane are frequently discussed in academic forums. Queries such as "how to purify (9H-fluoren-9-yl)methyl carbamates" highlight practical challenges addressed in recent publications. Analytical techniques like HPLC and NMR are essential for characterizing this compound, ensuring its purity for high-yield transformations.

Beyond peptide chemistry, CAS No. 2770499-46-0 is explored in material science, particularly in polymer functionalization. Its vinyl group enables covalent attachment to surfaces, a property leveraged in biosensor development—a hot topic amid advancements in diagnostic technologies. This dual applicability in life sciences and materials engineering underscores its interdisciplinary relevance.

Environmental considerations are another critical aspect. Studies on the biodegradability of Fmoc derivatives and "safe handling of carbamates" reflect growing regulatory and safety awareness. While this compound is not classified as hazardous, proper storage under inert atmospheres is recommended to maintain its integrity, as noted in safety data sheets (SDS).

In summary, (9H-fluoren-9-yl)methyl N-[(4-ethenyloxan-4-yl)methyl]carbamate (2770499-46-0) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to modern synthetic workflows and alignment with sustainability goals position it as a compound of enduring interest in both academic and industrial settings.